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Compound of Interest

5-Chlorosulfonyl-2-
Compound Name:
methoxybenzoic Acid-d3

Cat. No.: B127328

This document provides detailed application notes and protocols for the synthesis of 5-
Chlorosulphonyl-2-methoxy benzoic acid, a key intermediate in the production of various
pharmaceuticals, including nonsteroidal anti-inflammatory drugs (NSAIDs) like meloxicam and
piroxicam.[1] The protocols outlined below are intended for researchers, scientists, and
professionals in drug development.

Overview

5-Chlorosulphonyl-2-methoxy benzoic acid (CAS Number: 51904-91-7) is a reactive compound
containing a carboxylic acid, a methoxy group, and a chlorosulphonyl group.[2][3][4][5] The
presence of the highly electrophilic chlorosulphonyl group makes it a valuable reagent for
introducing the sulfonyl moiety in the synthesis of sulfonamides and other pharmaceutical
compounds.[6] The synthesis described herein involves the chlorosulfonation of 2-
methoxybenzoic acid.

Experimental Protocols

This section details the methodology for the synthesis of 5-Chlorosulphonyl-2-methoxy benzoic
acid.

Materials and Reagents
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Molar Mass ( g/mol

Reagent Formula | Quantity
2-Methoxybenzoic

_ o _ CsHsOs3 152.15 26.8 ¢
acid (o-anisic acid)
Chlorosulphonic acid CIHOsS 116.52 55 mi
Dichloroethane C2H4Cl2 98.96 72 ml
Sodium chloride NacCl 58.44 10g
Ice water H20 18.02 300 g

Synthesis Procedure

The synthesis of 5-Chlorosulphonyl-2-methoxy benzoic acid is achieved through the
chlorosulfonation of 2-methoxybenzoic acid.[7]

e Reaction Setup: In a well-ventilated fume hood, a stirred mixture of dichloroethane (72 ml),
o-anisic acid (26.8 g), and sodium chloride (10 g) is prepared in a suitable reaction vessel.

» Addition of Chlorosulphonic Acid: Chlorosulphonic acid (55 ml) is added to the stirred mixture
over a period of 6 hours at a controlled temperature of 20°C.[7]

» Heating Profile:
o The mixture is warmed to 40°C.
o After one hour at 40°C, the temperature is increased to 65°C.
o The reaction mixture is maintained at 65°-70°C for 17 hours.[7]
o Work-up:
o After the reaction is complete, the mixture is cooled.

o The cooled reaction mixture is carefully poured into ice water (300 g).
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o The product, 5-Chlorosulphonyl-2-methoxy benzoic acid, precipitates as a colorless solid.

[7]

« |solation and Yield: The solid product is collected by filtration, washed with cold water, and
dried. The reported yield for this procedure is 28.7 g (65%).[7]

Data Presentation

The following table summarizes the key quantitative data associated with the synthesis.

Parameter Value Reference
Starting Material (o-anisic acid) 26.8g [7]

Product Yield (crude) 28.7¢g [7]

Molar Yield 65% [7]
Molecular Formula CsH7CIOsS [21[41[5]
Molecular Weight 250.66 g/mol [2][41[5]
Appearance Colorless solid [7]

Visualizations

The following diagrams illustrate the chemical reaction pathway and the experimental workflow.
Caption: Chemical reaction pathway for the synthesis.

Caption: Step-by-step experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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